6-(3-Methylbutyl)pyridin-3-amine

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 6-(3-methylbutyl)pyridin-3-amine
• InChI: InChI=1S/C10H16N2/c1-8(2)3-5-10-6-4-9(11)7-12-10/h4,6-8H,3,5,11H2,1-2H3
• InChI Key: RNSGKMKWCAUABZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=NC=C(C=C1)N

Description

6-(3-Methylbutyl)pyridin-3-amine (CAS: 1780239-71-5) is a pyridine derivative featuring a 3-methylbutyl substituent at the 6-position of the pyridine ring and an amine group at the 3-position. The 3-methylbutyl group introduces steric bulk and lipophilicity, which may influence solubility, reactivity, and applications in pharmaceuticals or agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3-Methylbutyl)pyridin-3-amine can be achieved through various synthetic routes. One common method involves the alkylation of pyridine derivatives. For instance, the reaction of 3-aminopyridine with 3-methylbutyl bromide in the presence of a base such as potassium carbonate can yield 6-(3-Methylbutyl)pyridin-3-amine. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 6-(3-Methylbutyl)pyridin-3-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

6-(3-Methylbutyl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to piperidine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Piperidine derivatives.

Substitution: Various N-substituted pyridine derivatives.

Scientific Research Applications

6-(3-Methylbutyl)pyridin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and receptor binding.

Industry: The compound can be used in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-(3-Methylbutyl)pyridin-3-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with biological molecules, while the pyridine ring can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural and Physical Properties

The following table summarizes key structural and physical properties of 6-(3-Methylbutyl)pyridin-3-amine and related compounds:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	Key Structural Features
6-(3-Methylbutyl)pyridin-3-amine	6-(3-Methylbutyl)	C10H16N2	164.25 (calc.)	Linear alkyl chain; lipophilic
6-Methylpyridin-3-amine	6-Methyl	C6H8N2	108.14	Compact methyl group; hydrogen-bonded crystal
6-(3-Methylbutoxy)pyridin-3-amine	6-(3-Methylbutoxy)	C10H16N2O	180.25	Ether oxygen enhances polarity
6-Methoxy-5-methylpyridin-3-amine	6-Methoxy, 5-Methyl	C7H10N2O	138.17	Electron-withdrawing methoxy group
6-(Cyclobutylmethoxy)pyridin-3-amine	6-(Cyclobutylmethoxy)	C11H16N2O	192.26	Rigid cyclic substituent; steric hindrance

Key Observations:

• Hydrogen Bonding : 6-Methylpyridin-3-amine forms intermolecular N–H···N hydrogen bonds, stabilizing its crystal lattice . The longer alkyl chain in 6-(3-Methylbutyl)pyridin-3-amine may disrupt such interactions, lowering melting points.
• Electronic Effects : Methoxy groups (e.g., in 6-Methoxy-5-methylpyridin-3-amine) withdraw electron density, altering the pyridine ring’s basicity and reactivity compared to electron-donating alkyl groups .

Biological Activity

6-(3-Methylbutyl)pyridin-3-amine, a derivative of pyridine, has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a pyridine ring substituted at the 6-position with a 3-methylbutyl group, which may influence its interaction with biological targets.

The molecular formula of 6-(3-Methylbutyl)pyridin-3-amine is C12H17N, indicating its composition of carbon, hydrogen, and nitrogen. The structural uniqueness of this compound allows it to engage in various biochemical interactions.

Antimicrobial Properties

Research has indicated that 6-(3-Methylbutyl)pyridin-3-amine exhibits significant antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, including Escherichia coli, Staphylococcus aureus, and Klebsiella pneumoniae . The mechanism of action appears to involve the inhibition of bacterial enzyme activity, disrupting metabolic pathways essential for bacterial survival.

Anti-inflammatory Effects

Additionally, this compound has been investigated for its anti-inflammatory properties. Studies suggest that it may modulate inflammatory responses by inhibiting specific cytokines and enzymes involved in the inflammatory process . This activity could have therapeutic implications for conditions characterized by chronic inflammation.

The biological effects of 6-(3-Methylbutyl)pyridin-3-amine are primarily attributed to its ability to bind to specific molecular targets, such as enzymes or receptors. By interacting with these targets, the compound can alter their activity, leading to various physiological effects. For example, it may inhibit enzymes critical for bacterial cell wall synthesis or inflammatory mediator production .

Comparative Analysis

To better understand the unique properties of 6-(3-Methylbutyl)pyridin-3-amine, a comparison with structurally similar compounds is provided below:

Compound Name	Molecular Formula	Unique Features
2-Methylpyridin-3-amine	C7H9N	Simpler structure with fewer substituents
5-Methylpyridin-2-amines	C8H10N	Different substitution pattern on the pyridine ring
2-Ethylpyridin-3-amines	C8H11N	Ethyl group instead of a branched alkyl group
4-Methylpyridin-2-amines	C8H10N	Substituent located at the 4-position

The distinct substitution pattern of 6-(3-Methylbutyl)pyridin-3-amine contributes to its unique reactivity and biological activity compared to these similar compounds .

Case Studies

Several case studies have highlighted the potential therapeutic applications of this compound:

• Antimicrobial Efficacy : A study evaluated the effectiveness of 6-(3-Methylbutyl)pyridin-3-amine against clinical isolates of pathogenic bacteria. Results showed a significant reduction in bacterial viability at varying concentrations, suggesting its potential as an antimicrobial agent .
• Inflammation Models : In animal models of inflammation, administration of this compound resulted in decreased levels of pro-inflammatory cytokines and improved clinical scores compared to untreated controls. This indicates its potential utility in treating inflammatory diseases .